Cas no 2034359-73-2 (1-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)piperidine-4-carboxamide)

• Product Name: 1-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)piperidine-4-carboxamide
• CAS No: 2034359-73-2
• MF: C₂₀H₂₃N₃O₂S
• MW: 369.480523347855
• CID: 6445107
• PubChem ID: 121017137
• Update Time: 2025-06-08

1-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-thiophen-3-ylbenzoyl)azetidin-3-yl]piperidine-4-carboxamide
• 1-(1-(4-(thiophen-3-yl)benzoyl)azetidin-3-yl)piperidine-4-carboxamide
• 2034359-73-2
• F6473-0123
• 1-{1-[4-(thiophen-3-yl)benzoyl]azetidin-3-yl}piperidine-4-carboxamide
• AKOS026689026
• 1-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)piperidine-4-carboxamide

• Inchi： 1S/C20H23N3O2S/c21-19(24)15-5-8-22(9-6-15)18-11-23(12-18)20(25)16-3-1-14(2-4-16)17-7-10-26-13-17/h1-4,7,10,13,15,18H,5-6,8-9,11-12H2,(H2,21,24)
• InChI Key： KZWYXEYPDWIQCM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(=CC=1)C(N1CC(C1)N1CCC(C(N)=O)CC1)=O

Computed Properties

• Exact Mass: 369.15109816g/mol
• Monoisotopic Mass: 369.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94.9Ų

Additional information on 1-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)piperidine-4-carboxamide

Introduction to 1-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)piperidine-4-carboxamide (CAS No. 2034359-73-2)

The compound 1-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)piperidine-4-carboxamide (CAS No. 2034359-73-2) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacological agents. This compound, characterized by its intricate molecular framework, has garnered attention due to its potential applications in addressing complex biological targets. The structural motif incorporates key pharmacophoric elements, including a thiophenyl group and a benzoyl moiety, which are well-documented for their role in modulating biological pathways.

Recent studies have highlighted the importance of heterocyclic scaffolds in drug discovery, with azetidinyl and piperidinyl rings being particularly influential in enhancing binding affinity and selectivity. The presence of a carboxamide functional group further contributes to the compound's versatility, enabling interactions with various biological targets through hydrogen bonding and dipole-dipole interactions. This structural design aligns with current trends in medicinal chemistry, where the optimization of physicochemical properties is essential for improving drug-like characteristics.

The synthesis of 1-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)piperidine-4-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the azetidinone core via cyclization reactions, followed by functionalization with the piperidine moiety and subsequent introduction of the thiophenyl-benzoyl unit. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the compound at each stage.

From a pharmacological perspective, this compound exhibits promising activity against several targets of interest. Preliminary in vitro studies have demonstrated its efficacy in modulating enzymes and receptors involved in inflammatory pathways. The thiophenyl ring, known for its ability to engage with aromatic residues in proteins, plays a crucial role in stabilizing binding interactions. Additionally, the benzoyl group contributes to hydrophobic interactions, further enhancing binding affinity.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Research has shown that analogs containing similar structural motifs exhibit neuroprotective properties by inhibiting key enzymes implicated in neurodegeneration. The carboxamide group is particularly noteworthy for its ability to cross the blood-brain barrier, making it an attractive candidate for therapeutic intervention. Further investigations are underway to explore its mechanisms of action and potential side effects.

The development of novel drug candidates relies heavily on computational modeling and high-throughput screening techniques to identify promising leads. In silico studies have been instrumental in predicting the binding modes of 1-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)piperidine-4-carboxamide with target proteins, providing insights into its pharmacological profile. These studies have confirmed that the compound interacts with high selectivity, minimizing off-target effects.

Another area of interest is the compound's potential as a scaffold for derivative development. By modifying specific functional groups or introducing additional moieties, researchers can fine-tune its pharmacological properties to achieve desired therapeutic outcomes. For instance, replacing the thiophenyl ring with other heterocyclic structures or altering the length of the linker between the azetidinone and piperidine moieties could lead to compounds with enhanced potency or selectivity.

The synthesis and characterization of this compound also highlight advancements in green chemistry principles. Efforts have been made to optimize synthetic routes for higher atom economy and reduced waste generation, aligning with global initiatives to promote sustainable chemical practices. These efforts not only improve efficiency but also minimize environmental impact.

Future directions for research on 1-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)piperidine-4-carboxamide include exploring its efficacy in preclinical models and conducting clinical trials to assess its safety and efficacy in humans. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into viable therapeutic options.

In conclusion, 1-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)piperidine-4-carboxamide (CAS No. 2034359-73-2) represents a significant contribution to medicinal chemistry, offering a promising lead for developing novel therapeutics. Its unique structural features and demonstrated biological activity make it a valuable candidate for further exploration. As research continues to uncover new applications and optimize its properties, this compound holds great potential for addressing unmet medical needs.